Cas no 109-03-5 (1,4lambda4-oxathian-4-one)

1,4lambda4-oxathian-4-one structure
1,4lambda4-oxathian-4-one structure
Product name:1,4lambda4-oxathian-4-one
CAS No:109-03-5
MF:C4H8O2S
MW:120.170120239258
MDL:MFCD28989967
CID:150219
PubChem ID:231462

1,4lambda4-oxathian-4-one Chemical and Physical Properties

Names and Identifiers

    • 1,4-Oxathiane, 4-oxide
    • 1, 4-oxide
    • 1,4-oxathian-4-oxide
    • 1,4-Oxathiane oxide
    • 1,4-oxathiane-4-oxide
    • 1,4-thioxane 4-oxide
    • 1,4-Thioxane sulfoxide
    • 1,4-thioxane-4-oxide
    • 1,4-thioxane-S-oxide
    • AC1L5LQY
    • AC1Q6YWS
    • NSC39596
    • SureCN256058
    • 1,4LAMBDA4-OXATHIAN-4-ONE(WXC09192)
    • 1,4-Oxathiane 4-oxide
    • 1,4lambda4-oxathian-4-one
    • DTXSID30282736
    • E?-oxathian-4-one
    • AMY42358
    • NSC27706
    • 109-03-5
    • A903216
    • 1,4-Oxathiane4-oxide
    • 1,4
    • A51207
    • CHEMBL170059
    • BDBM50224821
    • SCHEMBL256058
    • GAUOLZMDPTWNNX-UHFFFAOYSA-N
    • NSC-27706
    • NSC-39596
    • DTXCID10233887
    • DB-084287
    • MDL: MFCD28989967
    • Inchi: InChI=1S/C4H8O2S/c5-7-3-1-6-2-4-7/h1-4H2
    • InChI Key: GAUOLZMDPTWNNX-UHFFFAOYSA-N
    • SMILES: O1CCS(=O)CC1

Computed Properties

  • Exact Mass: 120.02454
  • Monoisotopic Mass: 120.025
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 0
  • Complexity: 73.8
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • XLogP3: -1.1
  • Tautomer Count: nothing
  • Topological Polar Surface Area: 45.5A^2

Experimental Properties

  • Density: 1.29
  • Boiling Point: 322°C at 760 mmHg
  • Flash Point: 148.5°C
  • Refractive Index: 1.54
  • PSA: 32.29
  • LogP: 0.63100

1,4lambda4-oxathian-4-one Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
eNovation Chemicals LLC
K88051-2g
1,4-Oxathiane, 4-oxide
109-03-5 95%
2g
$385 2024-05-25
Enamine
EN300-261740-10.0g
1,4lambda4-oxathian-4-one
109-03-5
10.0g
$1623.0 2023-02-28
Ambeed
A799952-250mg
1,4-Oxathiane 4-oxide
109-03-5 95%
250mg
$121.0 2024-04-26
A2B Chem LLC
AB50556-250mg
1,4-Oxathiane, 4-oxide
109-03-5 95%
250mg
$97.00 2024-04-20
A2B Chem LLC
AB50556-1g
1,4-Oxathiane, 4-oxide
109-03-5 95%
1g
$261.00 2024-04-20
eNovation Chemicals LLC
K88051-5g
1,4-Oxathiane, 4-oxide
109-03-5 95%
5g
$625 2025-03-01
Enamine
EN300-261740-1g
1,4lambda4-oxathian-4-one
109-03-5
1g
$492.0 2023-09-14
Enamine
EN300-261740-2.5g
1,4lambda4-oxathian-4-one
109-03-5
2.5g
$1020.0 2023-09-14
Enamine
EN300-261740-1.0g
1,4lambda4-oxathian-4-one
109-03-5
1.0g
$492.0 2023-02-28
eNovation Chemicals LLC
K88051-10g
1,4-Oxathiane, 4-oxide
109-03-5 95%
10g
$985 2024-05-25

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Amadis Chemical Company Limited
(CAS:109-03-5)1,4lambda4-oxathian-4-one
A903216
Purity:99%
Quantity:1g
Price ($):293.0